Cas no 1017356-10-3 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid)
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid
- 1,4-Benzodioxin-6-propanoic acid, 2,3-dihydro-β-methyl-
- 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)butanoic acid
-
- Inchi: 1S/C12H14O4/c1-8(6-12(13)14)9-2-3-10-11(7-9)16-5-4-15-10/h2-3,7-8H,4-6H2,1H3,(H,13,14)
- InChI Key: FJWOGARQROIFRC-UHFFFAOYSA-N
- SMILES: C(C1=CC=C2OCCOC2=C1)(C)CC(=O)O
Experimental Properties
- Density: 1.237±0.06 g/cm3(Predicted)
- Boiling Point: 363.1±41.0 °C(Predicted)
- pka: 4.53±0.10(Predicted)
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1859476-1g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 1g |
$557.0 | 2023-09-18 | ||
| Enamine | EN300-1859476-5g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 5g |
$1614.0 | 2023-09-18 | ||
| Enamine | EN300-1859476-10g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 10g |
$2393.0 | 2023-09-18 | ||
| Enamine | EN300-1859476-0.05g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1859476-0.1g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1859476-0.25g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1859476-0.5g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1859476-1.0g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1859476-2.5g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1859476-5.0g |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
1017356-10-3 | 5g |
$2981.0 | 2023-06-02 |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid
3-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanoic Acid (CAS No. 1017356-10-3): An Overview of Its Structure, Properties, and Applications
3-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanoic acid (CAS No. 1017356-10-3) is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its distinctive structure and potential applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, and recent advancements in its use in various scientific and medical contexts.
Chemical Structure and Properties
3-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanoic acid is a derivative of 1,4-benzodioxin, a heterocyclic compound with a six-membered ring containing two oxygen atoms. The molecular formula of this compound is C12H14O4, and it has a molecular weight of 226.23 g/mol. The structure features a butanoic acid group attached to the 6-position of the 2,3-dihydro-1,4-benzodioxin ring. This unique arrangement imparts specific chemical and physical properties to the compound.
The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). It exhibits weak acidity due to the carboxylic acid group and can form salts with various bases. The presence of the 1,4-benzodioxin moiety also contributes to its stability and reactivity in different chemical environments.
Synthesis Methods
The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid has been explored through various routes. One common method involves the reaction of 6-hydroxy-2,3-dihydrobenzofuran with butyryl chloride followed by hydrolysis to form the carboxylic acid. Another approach involves the condensation of 6-formyl-2,3-dihydrobenzofuran with malonic acid in the presence of a base such as sodium ethoxide. These methods have been optimized to achieve high yields and purity levels suitable for both laboratory research and industrial applications.
Biological Activity and Applications
3-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanoic acid has shown promising biological activity in several areas of research. Recent studies have focused on its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. In vitro experiments have demonstrated that the compound can effectively reduce inflammation in human cell lines without significant cytotoxicity.
Beyond its anti-inflammatory properties, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid has also been investigated for its potential neuroprotective effects. Research suggests that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. These findings have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In addition to these therapeutic applications, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid has been used as a building block in the synthesis of more complex molecules with diverse biological activities. Its structural features make it an attractive starting material for drug discovery programs aimed at developing novel therapeutic agents.
Clinical Trials and Future Directions
The promising preclinical results with 3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid have led to increased interest in advancing it into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in humans. These trials are focusing on conditions such as chronic inflammatory disorders and neurodegenerative diseases.
The future directions for research on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid include optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to develop prodrugs that can improve the delivery of the compound to target tissues.
Conclusion
3-(2,3-Dihydro-1,4-benzodioxin-6-yl)butanoic acid (CAS No. 1017356-10-3) is a versatile compound with a unique chemical structure that offers significant potential in various scientific and medical applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing our understanding of complex biological processes and developing innovative treatments for a range of diseases.
1017356-10-3 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)